Cas no 81712-05-2 (Benzene, 1-bromo-3-(2,2-dimethoxy-1-methylethyl)-)

• Product name: Benzene, 1-bromo-3-(2,2-dimethoxy-1-methylethyl)-
• CAS No: 81712-05-2
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 703383
• PubChem ID: 13244715

Benzene, 1-bromo-3-(2,2-dimethoxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(2,2-dimethoxy-1-methylethyl)-
• 1-bromo-3-(1,1-dimethoxypropan-2-yl)benzene
• DTXSID20531528
• 81712-05-2

• Inchi： InChI=1S/C11H15BrO2/c1-8(11(13-2)14-3)9-5-4-6-10(12)7-9/h4-8,11H,1-3H3
• InChI Key： FNJCUTITSDUFGH-UHFFFAOYSA-N
• SMILES： CC(C1=CC(=CC=C1)Br)C(OC)OC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 3.1